Cas no 721968-49-6 (2-Propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, ethyl ester)

2-Propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, ethyl ester structure
721968-49-6 structure
Product Name:2-Propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, ethyl ester
CAS No:721968-49-6
MF:C20H22O4
MW:326.386286258698
CID:544334
PubChem ID:54167741
Update Time:2025-04-19

2-Propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-[3-ethoxy-4-(phenylmethoxy)phenyl]-, ethyl ester
    • ethyl 3-(3-ethoxy-4-phenylmethoxyphenyl)prop-2-enoate
    • OSVCVDNPZMMIEE-UHFFFAOYSA-N
    • ethyl 3-{3-ethoxy-4-(benzyloxy)phenyl}acrylate
    • DTXSID30709493
    • Ethyl 3-[4-(benzyloxy)-3-ethoxyphenyl]prop-2-enoate
    • 721968-49-6
    • Inchi: 1S/C20H22O4/c1-3-22-19-14-16(11-13-20(21)23-4-2)10-12-18(19)24-15-17-8-6-5-7-9-17/h5-14H,3-4,15H2,1-2H3
    • InChI Key: OSVCVDNPZMMIEE-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(C=CC(=O)OCC)=CC=1OCC

Computed Properties

  • Exact Mass: 326.15180918g/mol
  • Monoisotopic Mass: 326.15180918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.4
  • Topological Polar Surface Area: 44.8Ų
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